Cas no 1000517-56-5 (2-(isoquinolin-8-yl)acetic acid)

• Product Name: 2-(isoquinolin-8-yl)acetic acid
• CAS No: 1000517-56-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1124298
• PubChem ID: 17907242
• Update Time: 2025-04-20

2-(isoquinolin-8-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinylacetic acid
• 2-(ISOQUINOLIN-8-YL)ACETIC ACID
• DB-216535
• ISOQUINOLIN-8-YLACETIC ACID
• 1000517-56-5
• AKOS006312532
• SCHEMBL3714691
• IMRWVKLIXGNZKQ-UHFFFAOYSA-N
• EN300-176661
• 2-(isoquinolin-8-yl)acetic acid

• MDL： MFCD09925160
• Inchi： 1S/C11H9NO2/c13-11(14)6-9-3-1-2-8-4-5-12-7-10(8)9/h1-5,7H,6H2,(H,13,14)
• InChI Key： IMRWVKLIXGNZKQ-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C2C=CN=CC=12)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų